Cas no 1541772-50-2 (5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1h-pyrazole)

• Product Name: 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1h-pyrazole
• CAS No: 1541772-50-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5966248
• PubChem ID: 79451193
• Update Time: 2025-10-28

5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1668890
• AKOS018005956
• 1541772-50-2
• 5-[(azetidin-3-yl)methyl]-1,3-dimethyl-1h-pyrazole
• 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1h-pyrazole

• Inchi： 1S/C9H15N3/c1-7-3-9(12(2)11-7)4-8-5-10-6-8/h3,8,10H,4-6H2,1-2H3
• InChI Key： ZAWSEQZEAQKBQU-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC(C)=NN2C)C1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1h-pyrazole

Research Briefing on 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1H-pyrazole (CAS: 1541772-50-2)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1H-pyrazole (CAS: 1541772-50-2), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its potential therapeutic applications, particularly in targeting specific biological pathways. Below, we summarize the key findings from recent studies, including its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the synthetic routes for 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1H-pyrazole, emphasizing its structural uniqueness and the challenges associated with its preparation. Researchers have optimized the synthesis process to improve yield and purity, which is critical for further pharmacological testing. The compound's azetidine and pyrazole moieties are of particular interest, as they are known to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific molecular targets. For instance, recent findings suggest that 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1H-pyrazole exhibits inhibitory activity against certain kinases, which are implicated in cancer progression. These results are supported by robust biochemical assays and cell-based models, indicating its potential as a lead compound for drug development. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated, providing insights into its therapeutic viability.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt protein-protein interactions, a feature that could be leveraged for treating diseases with complex etiologies. Structural-activity relationship (SAR) studies have also been conducted to identify key functional groups responsible for its biological activity, paving the way for the design of more potent analogs. These efforts are complemented by computational modeling, which has provided a deeper understanding of the compound's binding modes and interactions with target proteins.

Despite these promising findings, challenges remain in translating 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1H-pyrazole into clinical applications. Issues such as toxicity, selectivity, and formulation need to be addressed in future studies. However, the compound's unique chemical scaffold and demonstrated biological activity make it a valuable candidate for further exploration. Collaborative efforts between academic and industrial researchers are expected to accelerate its development and potential commercialization.

In conclusion, 5-[(Azetidin-3-yl)methyl]-1,3-dimethyl-1H-pyrazole represents a significant advancement in chemical biology, with potential applications in oncology and other therapeutic areas. Continued research and optimization will be essential to fully realize its clinical potential. This briefing underscores the importance of interdisciplinary approaches in advancing drug discovery and highlights the compound's role in addressing unmet medical needs.